4-(5-chloro-2-ethoxyphenyl)-1-ethyl-5-methyl-1H-pyrazole

• IUPAC Name: 4-(5-chloro-2-ethoxyphenyl)-1-ethyl-5-methylpyrazole
• InChI: InChI=1S/C14H17ClN2O/c1-4-17-10(3)13(9-16-17)12-8-11(15)6-7-14(12)18-5-2/h6-9H,4-5H2,1-3H3
• InChI Key: RTBFFGAOPMVVKT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)C2=C(C=CC(=C2)Cl)OCC)C
• Molecular Formula: C14H17ClN2O
• Molecular Weight: 264.75 g/mol

Description

4-(5-chloro-2-ethoxyphenyl)-1-ethyl-5-methyl-1H-pyrazole is a chemical compound belonging to the pyrazole class. Pyrazoles are known for their varied applications in medicinal chemistry and as intermediates in organic synthesis.

Synthesis Analysis

The synthesis of pyrazole derivatives often involves a regiospecific process, where the structure and orientation of the substituents are critical for the compound's properties. For instance, Kumarasinghe et al. (2009) described the synthesis of a closely related pyrazole derivative, emphasizing the importance of single-crystal X-ray analysis for unambiguous structure determination (Kumarasinghe, Hruby, & Nichol, 2009).

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is typically characterized by spectroscopic methods like NMR, mass, UV-Vis, and CHN analysis. For example, Naveen et al. (2021) used these methods to characterize a novel pyrazole derivative, which was crystallized using the slow evaporation method (Naveen, Kumara, Kumar, Kumar, Zarrouk, Warad, & Lokanath, 2021).

Chemical Reactions and Properties

Pyrazole compounds undergo various chemical reactions, forming different functional groups and derivatives. Rai et al. (2009) synthesized a series of novel oxadiazoles starting from a pyrazole derivative, showcasing the compound's versatility in chemical reactions (Rai, Narayanaswamy, Shashikanth, & Arunachalam, 2009).

Physical Properties Analysis

The physical properties of pyrazoles, like crystallinity and conformation, are often studied using X-ray crystallography. Zia-ur-Rehman et al. (2009) detailed the coplanar arrangement and hydrogen bonding in a similar pyrazole compound, highlighting its physical properties (Zia-ur-Rehman, Elsegood, Choudary, Ullah, & Siddiqui, 2009).